Cas no 13028-70-1 (1-Pentanaminium, N,N,N-triethyl-, bromide)

1-Pentanaminium, N,N,N-triethyl-, bromide Properties

Names and Identifiers

• 1-Pentanaminium, N,N,N-triethyl-, bromide
• triethyl(pentyl)azanium,bromide
• N,N,N-Triethylpentan-1-aminium bromide
• triethylpentyl ammonium bromide
• DTXSID30579577
• 13028-70-1
• SCHEMBL5092670
• DQAJUJUUKXGRBU-UHFFFAOYSA-M
• +Expand

• InChIKey： DQAJUJUUKXGRBU-UHFFFAOYSA-M
• Inchi： InChI=1S/C11H26N.BrH/c1-5-9-10-11-12(6-2,7-3)8-4;/h5-11H2,1-4H3;1H/q+1;/p-1
• SMILES： CCCCC[N+](CC)(CC)CC.[Br-]

Computed Properties

• Exact Mass: 224.9214
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 251.12486g/mol
• Heavy Atom Count: 13
• Complexity: 86.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0